Cas no 868228-75-5 (2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide)

• Product Name: 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide
• CAS No: 868228-75-5
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 6221652
• Update Time: 2025-10-12

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide
• 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(1-hydroxybutan-2-yl)acetamide

• Inchi： 1S/C10H15N3O4/c1-2-6(5-14)11-8(15)3-7-4-9(16)13-10(17)12-7/h4,6,14H,2-3,5H2,1H3,(H,11,15)(H2,12,13,16,17)
• InChI Key： BAHRGVLBVMYCBY-UHFFFAOYSA-N
• SMILES： C(NC(CC)CO)(=O)CC1NC(=O)NC(=O)C=1

Additional information on 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide

Comprehensive Overview of 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide (CAS No. 868228-75-5)

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide, with the CAS number 868228-75-5, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its tetrahydropyrimidin-4-yl core and hydroxybutan-2-yl side chain contribute to its distinct pharmacological properties, making it a subject of interest for researchers exploring innovative drug formulations.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide aligns with this trend, as its structure offers potential applications in modulating specific biological pathways. Researchers are particularly intrigued by its ability to interact with enzyme targets and protein receptors, which could pave the way for treatments addressing unmet medical needs.

The compound's acetamide moiety is a key feature that enhances its solubility and bioavailability, critical factors in drug development. This attribute is especially relevant given the growing focus on oral bioavailability and drug absorption in pharmaceutical research. Additionally, the presence of a hydroxy group in its side chain introduces opportunities for further chemical modifications, enabling the creation of derivatives with optimized efficacy and safety profiles.

From a synthetic chemistry perspective, CAS No. 868228-75-5 presents intriguing challenges and opportunities. Its synthesis involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's tetrahydropyrimidinone scaffold is a common motif in medicinal chemistry, frequently associated with anti-inflammatory and immunomodulatory activities. This has led to speculation about its potential applications in treating chronic inflammatory conditions, a hot topic in current medical research.

In the context of drug discovery, 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide is often discussed alongside structure-activity relationship (SAR) studies. These studies aim to elucidate how subtle changes in the compound's structure influence its biological activity. Such insights are invaluable for designing next-generation therapeutics with improved selectivity and reduced side effects. The compound's pharmacophore features also make it a candidate for fragment-based drug design, a cutting-edge approach in modern drug development.

Another area of interest is the compound's potential role in cancer research. While not explicitly labeled as an anticancer agent, its structural similarity to known kinase inhibitors and signal transduction modulators has prompted investigations into its possible applications in oncology. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy that can significantly reduce the time and cost associated with drug development.

The analytical characterization of 868228-75-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for verifying the compound's purity and structural integrity, particularly when used as a reference standard or intermediate in synthetic pathways. The growing emphasis on quality control in pharmaceutical manufacturing underscores the importance of such analytical protocols.

In conclusion, 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a compound worth watching in the evolving landscape of drug discovery. As research continues to uncover its full potential, this molecule may well emerge as a cornerstone in the development of innovative treatments for a range of health conditions.